![molecular formula C23H17N3O2 B5566525 N'-(3-hydroxybenzylidene)-2-phenyl-4-quinolinecarbohydrazide](/img/structure/B5566525.png)
N'-(3-hydroxybenzylidene)-2-phenyl-4-quinolinecarbohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N'-(3-hydroxybenzylidene)-2-phenyl-4-quinolinecarbohydrazide, also known as HBQ, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.
Scientific Research Applications
Synthesis and Antimicrobial Evaluation
Research has led to the synthesis of various hydrazides, including compounds similar to N'-(3-hydroxybenzylidene)-2-phenyl-4-quinolinecarbohydrazide, which have been evaluated for their antimicrobial activity. For instance, a series of hydrazides was synthesized and tested for in vitro antimicrobial activity, highlighting the importance of substituents on the phenyl ring for antimicrobial efficacy. The QSAR studies indicated that topological parameters significantly influence antimicrobial activity (Kumar et al., 2011).
Fluorescent Probes for Ion Detection
Novel quinoline-based fluorescent probes, similar in structure to this compound, have been designed for the selective detection of ions such as Al(III). These probes exhibit high fluorescence enhancement in the presence of specific ions, making them suitable for bioimaging and environmental monitoring (Lu et al., 2021).
Antifungal and Antioxidant Activities
Compounds incorporating quinoxaline derivatives have been synthesized and evaluated for their antifungal and antioxidant activities. These studies contribute to the development of new therapeutic agents with potential applications in agriculture and food preservation (Zhang et al., 2014).
Anti-Cancer Activity
Hydrazide derivatives, including those with a quinoline moiety, have been synthesized and tested for their anti-cancer activity against various cancer cell lines. These compounds have shown promise in reducing cell viability and inducing cell cycle arrest, pointing towards potential therapeutic applications in cancer treatment (Bingul et al., 2016).
Molecular Docking and Biological Screenings
Schiff base compounds derived from hydrazide and sulfonohydrazide, similar in structure to this compound, have been synthesized and subjected to various biological screenings. These compounds have shown significant activities across different areas, including antimicrobial, antioxidant, and enzymatic activities, as well as interaction with DNA, demonstrating their versatile biological applications (Sirajuddin et al., 2013).
properties
IUPAC Name |
N-[(E)-(3-hydroxyphenyl)methylideneamino]-2-phenylquinoline-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H17N3O2/c27-18-10-6-7-16(13-18)15-24-26-23(28)20-14-22(17-8-2-1-3-9-17)25-21-12-5-4-11-19(20)21/h1-15,27H,(H,26,28)/b24-15+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXAAJEPETUWGLI-BUVRLJJBSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC3=CC=CC=C3C(=C2)C(=O)NN=CC4=CC(=CC=C4)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)C2=NC3=CC=CC=C3C(=C2)C(=O)N/N=C/C4=CC(=CC=C4)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H17N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.